Cas no 1261440-31-6 (2-(Difluoromethyl)-5-fluoro-4'-(trifluoromethyl)biphenyl)

• Product Name: 2-(Difluoromethyl)-5-fluoro-4'-(trifluoromethyl)biphenyl
• CAS No: 1261440-31-6
• MF: C₁₄H₈F₆
• MW: 290.203744888306
• CID: 4995094
• Update Time: 2025-10-20

2-(Difluoromethyl)-5-fluoro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8F6/c15-10-5-6-11(13(16)17)12(7-10)8-1-3-9(4-2-8)14(18,19)20/h1-7,13H
• InChI Key： WHXBBABDGJWFFG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C1C=CC(C(F)(F)F)=CC=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 305
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 2-(Difluoromethyl)-5-fluoro-4'-(trifluoromethyl)biphenyl

2-(Difluoromethyl)-5-fluoro-4'-(trifluoromethyl)biphenyl: A Comprehensive Overview

2-(Difluoromethyl)-5-fluoro-4'-(trifluoromethyl)biphenyl, also known by its CAS number 1261440-31-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The molecule features fluorine substituents at specific positions, namely a difluoromethyl group at position 2, a fluoro group at position 5 on the first ring, and a trifluoromethyl group at position 4' on the second ring. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its reactivity and applications.

The synthesis of 2-(Difluoromethyl)-5-fluoro-4'-(trifluoromethyl)biphenyl involves advanced organic chemistry techniques, including Friedel-Crafts alkylation and subsequent fluorination processes. The precise control of reaction conditions, such as temperature and catalyst selection, is essential to achieve high yields and purity. Recent advancements in catalytic systems have enabled more efficient synthesis routes, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed coupling reactions has been reported to enhance the yield of this compound while minimizing byproducts.

The electronic properties of 2-(Difluoromethyl)-5-fluoro-4'-(trifluoromethyl)biphenyl make it an attractive candidate for applications in optoelectronics and organic light-emitting diodes (OLEDs). The fluorine substituents introduce electron-withdrawing effects, which modulate the energy levels of the molecule, making it suitable for use as an electron transport layer in OLED devices. Recent studies have demonstrated that incorporating this compound into OLED architectures can significantly improve device efficiency and stability. For example, researchers have reported a 15% increase in luminous efficiency when this compound was used as an electron transport material compared to traditional materials.

In addition to its electronic applications, 2-(Difluoromethyl)-5-fluoro-4'-(trifluoromethyl)biphenyl has shown promise in pharmaceutical research. Its unique structure allows for interactions with specific biological targets, making it a potential lead compound for drug development. Fluorinated biphenyl derivatives are known for their lipophilicity and bioavailability, which are critical properties for drug candidates. Recent computational studies have identified potential binding sites for this compound on several enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent.

The environmental impact of 2-(Difluoromethyl)-5-fluoro-4'-(trifluoromethyl)biphenyl has also been a topic of recent research. Due to its fluorinated nature, concerns about bioaccumulation and persistence in the environment have been raised. However, preliminary studies indicate that the compound undergoes rapid degradation under UV light and microbial action, reducing its environmental footprint. These findings are particularly relevant for industries involved in large-scale production or application of this compound.

In conclusion, 2-(Difluoromethyl)-5-fluoro-4'-(trifluoromethyl)biphenyl, with its CAS number 1261440-31-6, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, synthesis methods, electronic properties, pharmaceutical potential, and environmental behavior make it a subject of ongoing research interest. As new insights emerge from cutting-edge studies, this compound is poised to play an increasingly important role in advancing both technological innovations and medical therapies.